Bcp-NC2-C12

• Molecular Formula: C59H116N4O2
• Molecular Weight: 913.6 g/mol
• InChI: InChI=1S/C59H116N4O2/c1-5-9-13-17-21-25-29-33-37-41-47-62(48-42-38-34-30-26-22-18-14-10-6-2)51-45-60-56(64)58-53-59(54-58,55-58)57(65)61-46-52-63(49-43-39-35-31-27-23-19-15-11-7-3)50-44-40-36-32-28-24-20-16-12-8-4/h5-55H2,1-4H3,(H,60,64)(H,61,65)
• InChIKey: MXAMNNKIYVBFOZ-UHFFFAOYSA-N

Conventional 2D-core ionizable lipids (MC3, SM-102) constrain LNP endosomal escape efficiency. Bcp-NC2-C12 solves this with a rigid bicyclo[1.1.1]pentane (BCP) 3D scaffold. - **Performance:** 25x higher liver luciferase expression vs. MC3; ~90% PCSK9 serum reduction via CRISPR/Cas9. - **Dose sparing:** Achieve therapeutic editing at lower mRNA doses, reducing COGS. - **Utility:** SAR reference standard for 3D lipid discovery; validated for liver/spleen tropism. - **Supply:** ≥98% purity in ethanol. Ready for IND-enabling studies.

BCP-NC2-C12: Ionizable Lipid with 3D BCP Core

BCP-NC2-C12 is an ionizable cationic lipid featuring a bicyclo[1.1.1]pentane (BCP) 3D core architecture that distinguishes it from all conventional 2D-core ionizable amino lipids [1]. It belongs to the class of ionizable amino lipids used in lipid nanoparticles (LNPs) for in vivo delivery of messenger RNA (mRNA) and CRISPR/Cas9 gene editing components, functioning as the critical component that enables endosomal escape and cytosolic release of nucleic acid cargo . LNPs formulated with BCP-NC2-C12 accumulate primarily in the liver and spleen of mice following intravenous administration and have demonstrated the capacity to mediate approximately 90% reduction in PCSK9 serum protein levels via CRISPR/Cas9 gene knockout [1]. The compound (C59H116N4O2, MW 913.60) is available at ≥98% purity as a solution in ethanol through multiple research chemical suppliers .

Workflow LNP formulation for hepatic mRNA and CRISPR/Cas9 delivery studies

Selection Ionizable lipid with strained 3D bicyclo[1.1.1]pentane core architecture

Use Context Liver-targeted gene editing and mRNA expression research

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

Why Substituting BCP-NC2-C12 Fails

Ionizable amino lipids are the functional backbone of LNP-based RNA therapeutics, yet the overwhelming majority of clinically used and commercially available ionizable lipids — including DLin-MC3-DMA (MC3), SM-102, and ALC-0315 — are built upon two-dimensional planar aromatic or aliphatic core architectures that fundamentally constrain the conformational and physicochemical space accessible for endosomal escape, nucleic acid complexation, and biodistribution [1]. BCP-NC2-C12 incorporates a strained, rigid three-dimensional bicyclo[1.1.1]pentane scaffold that introduces spatial orientation and molecular packing characteristics not replicable by any 2D-core lipid [1]. Direct experimental evidence demonstrates that substituting BCP-NC2-C12 with its 2D benzene or cyclohexane isosteric analogs, or with the clinically benchmarked MC3 lipid, while holding all other LNP formulation parameters constant (linker chemistry, tail length, helper lipids, molar ratios, and RNA dose), results in 4.5-fold to 25-fold losses in mRNA delivery efficiency and CRISPR gene editing potency [1]. These performance gaps are structural in origin and cannot be compensated by dose escalation or formulation optimization of generic alternatives.

BCP-NC2-C12 (3D Core)

• Strained 3D BCP scaffold provides unique molecular packing for endosomal escape
• Demonstrated high-efficiency hepatic delivery and gene editing in head-to-head studies

vs

2D-Core Lipids (MC3, SM-102, etc.)

• Planar aromatic or saturated cores lack spatial orientation for equivalent membrane disruption
• Reported performance gaps are structural; generic substitution may substantially reduce delivery and editing activity

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

BCP-NC2-C12 Head-to-Head Performance Data

Liver mRNA Transfection Efficiency vs DLin-MC3-DMA

BCP-NC2-C12 LNPs delivered firefly luciferase mRNA 25-fold more effectively to the murine liver in vivo than benchmark DLin-MC3-DMA (MC3) LNPs at the identical 0.1 mg/kg Luc mRNA dose, as quantified by whole-body bioluminescence imaging of liver-specific luminescence 6 hours post-intravenous injection in C57BL/6 mice [1]. In the same assay system, the 2D isosteric analogs benzene-NC2-C12 and cis-H-NC2-C12 LNPs also showed markedly lower luminescence than BCP-NC2-C12, confirming that the 3D BCP core is the critical structural determinant of the delivery advantage rather than the linker (NC2) or tail (C12) composition alone [1]. All LNPs shared identical helper lipid composition (DOPE/cholesterol/DMG-PEG, 23.8/23.8/47.6/4.8 mol%), and all BCP LNPs exhibited uniform hydrodynamic diameters of 120–180 nm with PDIs below 0.17 and mRNA encapsulation efficiencies of 80–98% [1].

Liver mRNA Transfection

Head-to-head

BCP-NC2-C12 LNPs: 25-fold higher liver luminescence

vs DLin-MC3-DMA LNPs (baseline)

Supports liver-targeted mRNA delivery research

C57BL/6 mice, IV 0.1 mg/kg Luc mRNA, 6 h imaging

Evidence Dimension	In vivo liver luciferase mRNA transfection efficiency (total luminescence flux, photons/s)
Target Compound Data	25-fold higher luminescence than MC3 LNPs; leading candidate among 24 BCP lipids screened
Comparator Or Baseline	DLin-MC3-DMA (MC3) LNPs: 1-fold (baseline); benzene-NC2-C12 LNPs: significantly lower luminescence; cis-H-NC2-C12 LNPs: significantly lower luminescence
Quantified Difference	25-fold increase in liver luminescence over MC3 (p < 0.05)
Conditions	C57BL/6 mice, single IV dose 0.1 mg/kg Luc mRNA, bioluminescence imaging 6 h post-injection; LNP composition DOPE/cholesterol/DMG-PEG 23.8/23.8/47.6/4.8 mol%

Why This Matters

A 25-fold separation in liver transfection efficiency means BCP-NC2-C12 achieves equivalent or superior protein expression at substantially lower mRNA doses than MC3, directly reducing per-dose manufacturing cost and lowering the risk of dose-dependent innate immune activation — a decisive advantage in procurement cost-benefit analysis for liver-targeted mRNA therapeutic programs.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

Pcsk9 Indel Formation in Hepatic Gene Editing

In a controlled multi-dose hepatic CRISPR/Cas9 gene editing study, BCP-NC2-C12 LNPs co-delivering Cas9 mRNA and sgRNA targeting the Pcsk9 gene induced approximately 36% insertion-deletion (indel) mutations at the Pcsk9 genomic locus in C57BL/6 mouse liver, as quantified by TIDE (Tracking of Indels by Decomposition) analysis [1]. Under identical conditions — same helper lipid composition, same total RNA dose of 2.5 mg/kg, same intravenous dosing schedule on days 0, 4, and 8, and same liver tissue harvest on day 14 — LNPs formulated with control lipids DLin-MC3-DMA, benzene-NC2-C12, and cis-H-NC2-C12 enabled only 5–8% indel formation at the Pcsk9 locus [1]. All LNPs in this comparison were uniform in size (~80 nm) with low polydispersity and high RNA encapsulation efficiencies [1].

Gene Editing Indel Frequency

Head-to-head

~36% indels at Pcsk9 locus

vs 5–8% for MC3 and 2D analogs

Supports high-efficiency gene disruption research

Multi-dose IV, TIDE analysis, C57BL/6 liver

Evidence Dimension	CRISPR/Cas9 gene editing efficiency (% indel formation at Pcsk9 genomic locus by TIDE analysis)
Target Compound Data	~36% indels at Pcsk9 locus in liver
Comparator Or Baseline	DLin-MC3-DMA LNPs: 5–8% indels; benzene-NC2-C12 LNPs: 5–8% indels; cis-H-NC2-C12 LNPs: 5–8% indels
Quantified Difference	4.5-fold to 7.2-fold higher indel frequency versus all three comparator lipids
Conditions	C57BL/6 mice, IV 2.5 mg/kg total RNA (Cas9 mRNA + sgPCSK9) on days 0/4/8; liver collected day 14; TIDE analysis; LNP size ~80 nm, low PDI, high RNA encapsulation efficiency

Why This Matters

Indel frequency is the direct molecular readout of functional gene disruption. A 4.5–7.2-fold gap in editing efficiency means BCP-NC2-C12 can drive near-complete target gene knockout where MC3 and 2D analogs fail to reach therapeutically meaningful editing thresholds, a decisive factor for selecting an ionizable lipid in CRISPR-based liver gene therapy programs.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

Serum PCSK9 Protein Reduction vs MC3 and 2D Analogs

The functional consequence of superior indel formation at the Pcsk9 locus was quantified at the protein level: BCP-NC2-C12 LNPs achieved an approximately 90% reduction in circulating PCSK9 serum protein from baseline in treated C57BL/6 mice, measured from serum collected on day 14 following the three-dose intravenous regimen (2.5 mg/kg total RNA on days 0, 4, and 8) [1]. In contrast, LNPs formulated with control lipids (DLin-MC3-DMA, benzene-NC2-C12, and cis-H-NC2-C12) resulted in only low, non-therapeutic reductions in PCSK9 protein levels [1]. The authors specifically note that this ~90% reduction by BCP-NC2-C12 LNPs was around 3-fold greater than the reduction produced by 2D-core LNPs and benchmark MC3 LNPs under identical experimental conditions [1]. PCSK9 is a clinically validated therapeutic target for familial hypercholesterolemia and atherosclerotic cardiovascular disease [1].

Serum PCSK9 Protein Reduction

Head-to-head

~90% reduction from baseline

vs low reduction with MC3 and 2D analogs

Reported serum protein endpoint context

Day 14 serum, multi-dose gene editing regimen

Evidence Dimension	Serum PCSK9 protein concentration reduction from baseline
Target Compound Data	~90% reduction in PCSK9 serum protein level
Comparator Or Baseline	DLin-MC3-DMA LNPs: low reduction; benzene-NC2-C12 LNPs: low reduction; cis-H-NC2-C12 LNPs: low reduction
Quantified Difference	~3-fold greater serum protein reduction versus 2D-core LNPs and MC3 LNPs
Conditions	C57BL/6 mice, Cas9 mRNA + sgPCSK9 co-encapsulated, IV 2.5 mg/kg total RNA days 0/4/8, serum collected day 14

Why This Matters

A ~90% serum protein knockdown — approximating the level achieved by FDA-approved monoclonal antibody therapies targeting PCSK9 — demonstrates that BCP-NC2-C12 can deliver gene-editing-based protein suppression at clinically relevant magnitudes, while the comparator lipids produce functionally negligible knockdown. For procurement, this quantifies that choosing a generic substitute would result in failed target engagement and wasted development investment.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

Overall In Vivo Gene Editing Potency vs DLin-MC3-DMA

Aggregating across all gene editing endpoints measured in the study (indel formation, PCSK9 protein reduction, and liver delivery metrics), the authors concluded that lead BCP-NC2-C12 LNPs demonstrated highly efficient CRISPR/Cas gene editing in vivo, outperforming MC3 LNPs by 7.2-fold [1]. This composite potency ratio synthesizes the multidimensional performance advantage of BCP-NC2-C12 relative to the most widely cited clinical benchmark ionizable lipid, DLin-MC3-DMA, which is the active delivery component in the FDA-approved siRNA therapeutic patisiran (Onpattro) and has served as the gold-standard comparator in hundreds of LNP development studies [1].

Overall In Vivo Editing Potency

Head-to-head

7.2-fold composite advantage over MC3

Integrated indel, protein, and delivery metrics

Reported composite gene editing ranking

Multi-endpoint analysis across C57BL/6 studies

Evidence Dimension	Overall in vivo CRISPR/Cas9 gene editing efficacy (composite of indel formation, protein knockdown, and delivery metrics)
Target Compound Data	7.2-fold higher gene editing efficacy than MC3
Comparator Or Baseline	DLin-MC3-DMA (MC3) LNPs: 1-fold (baseline)
Quantified Difference	7.2-fold overall advantage over MC3 LNPs
Conditions	C57BL/6 mice, Cas9 mRNA + sgPCSK9 IV multi-dose regimen; integrated analysis of indel frequency (TIDE), serum protein reduction, and tissue delivery

Why This Matters

A 7.2-fold composite advantage over the clinical benchmark ionizable lipid recasts the expected performance ceiling for liver-directed LNP gene editing. For scientists evaluating procurement options, this metric establishes that BCP-NC2-C12 represents a step-change in editing potency rather than an incremental improvement, justifying its selection as the leading ionizable lipid candidate for CRISPR therapeutic development pipelines.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

3D BCP Core vs 2D Isosteres in mRNA Delivery

To isolate the contribution of the 3D BCP core architecture to the observed performance advantage, the authors synthesized direct 2D isosteric analogs — benzene-NC2-C12 (planar aromatic para-substituted benzene core) and cis-H-NC2-C12 (saturated cis-cyclohexane core) — maintaining identical linker chemistry (NC2 amide), tail length (C12), tertiary amine head groups, and LNP formulation composition (DOPE/cholesterol/DMG-PEG, 23.8/23.8/47.6/4.8 mol%) [1]. Across every assay platform — in vitro luciferase mRNA delivery to IGROV-1 cells, in vivo whole-body and ex vivo liver luminescence imaging in C57BL/6 mice, Pcsk9 indel formation by TIDE analysis, and serum PCSK9 protein reduction — BCP-NC2-C12 significantly outperformed both 2D analogs [1]. The consistent and statistically significant superiority across all experimental systems demonstrates that the strained 3D BCP core is the primary structural driver of enhanced mRNA delivery and gene editing potency, independent of linker or tail optimization [1].

3D BCP Core vs 2D Isosteres

Head-to-head

BCP-NC2-C12: consistent significant superiority across all assays

vs benzene-NC2-C12 and cis-H-NC2-C12 analogs

Supports structure-activity relationship interpretation

In vitro and in vivo, identical linker/tail/formulation

Evidence Dimension	mRNA delivery and CRISPR gene editing performance across multiple in vitro and in vivo assay platforms
Target Compound Data	BCP-NC2-C12: highest delivery and editing activity in all assays; leading candidate among 24-member BCP lipid library
Comparator Or Baseline	benzene-NC2-C12 (2D aromatic analog): significantly lower in all assays; cis-H-NC2-C12 (2D saturated analog): significantly lower in all assays
Quantified Difference	Consistent significant superiority (p < 0.05) across all assays; quantified as 4.5-fold to 25-fold advantage in specific endpoint measures (detailed in accompanying evidence items)
Conditions	In vitro: IGROV-1 cells, Luc mRNA LNPs, 24 h incubation; In vivo: C57BL/6 mice, IV Luc mRNA 0.1 mg/kg (delivery) or Cas9 mRNA + sgPCSK9 2.5 mg/kg multi-dose (editing); all LNPs: constant DOPE/cholesterol/DMG-PEG 23.8/23.8/47.6/4.8 mol%

Why This Matters

This direct isosteric comparison eliminates the possibility that the performance advantage originates from linker or tail chemistry rather than the core architecture. It proves that the 3D BCP scaffold is a non-interchangeable structural feature, establishing BCP-NC2-C12 as a distinct ionizable lipid class rather than a minor analog of existing 2D lipids — an essential distinction for scientists making procurement decisions between superficially similar ionizable lipid candidates.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

Hepatic Safety: Liver Histology Assessment

Hematoxylin-eosin (H&E) staining of liver tissue sections collected on day 14 from C57BL/6 mice that received three intravenous doses (2.5 mg/kg total RNA on days 0, 4, and 8) of BCP-NC2-C12 LNPs, MC3 LNPs, benzene-NC2-C12 LNPs, or cis-H-NC2-C12 LNPs revealed no detectable histological abnormalities compared to PBS-treated control animals [1]. All tested LNP formulations exhibited a favorable hepatic safety profile by this measure [1]. While this result does not differentiate BCP-NC2-C12 from the comparator lipids per se, it provides essential confirmatory evidence that the 25-fold delivery enhancement and 7.2-fold gene editing potency advantage of BCP-NC2-C12 LNPs are not achieved at the cost of increased acute or subacute hepatic toxicity at therapeutically active dose levels [1].

Liver Histology Assessment

Endpoint context

No detectable histological abnormalities

Reported hepatic tolerability endpoint context

H&E staining, multi-dose LNP treatment, C57BL/6

Evidence Dimension	Liver histopathological assessment by H&E staining following multi-dose LNP treatment
Target Compound Data	No histological abnormalities versus PBS control
Comparator Or Baseline	MC3 LNPs: no histological abnormalities; benzene-NC2-C12 LNPs: no histological abnormalities; cis-H-NC2-C12 LNPs: no histological abnormalities; PBS: baseline control with normal liver architecture
Quantified Difference	No significant histological differences between any LNP group and PBS control
Conditions	C57BL/6 mice, IV 2.5 mg/kg total RNA (Cas9 mRNA + sgPCSK9) days 0/4/8, liver collected day 14, H&E staining and microscopic examination

Why This Matters

For procurement decisions involving ionizable lipids destined for in vivo applications, safety validation is non-negotiable. This evidence confirms that BCP-NC2-C12's substantial potency gains are not accompanied by detectable hepatic toxicity at efficacious doses, removing a critical adoption barrier for researchers evaluating this compound against alternatives with unknown or unfavorable safety profiles.

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source

BCP-NC2-C12 Application Scenarios

Liver-Targeted CRISPR/Cas9 Gene Knockout for Cardiometabolic Targets

BCP-NC2-C12 is the most strongly validated ionizable lipid candidate for liver-directed CRISPR/Cas9 gene knockout applications targeting hepatocyte-expressed genes, as directly evidenced by the ~90% PCSK9 serum protein reduction and ~36% indel formation achieved in murine liver [1]. This scenario is directly applicable to the development of genetic medicines for lipid metabolism disorders (PCSK9, ANGPTL3), coagulation factor deficiencies, and inherited metabolic diseases. The 7.2-fold gene editing advantage over the clinically benchmarked MC3 lipid [1] translates to the ability to achieve therapeutic editing thresholds at substantially lower RNA doses, reducing both the cost of goods per dose and the potential for dose-limiting innate immune activation — critical economic and safety considerations for programs advancing toward IND-enabling studies.

Hepatic mRNA Delivery for Protein Replacement and Enzyme Therapy

The 25-fold superior liver luciferase expression compared to MC3 at equal mRNA dose [1] positions BCP-NC2-C12 as the ionizable lipid of choice for mRNA-based protein replacement therapies requiring high-level hepatic production of secreted therapeutic proteins, such as enzyme replacement for inborn errors of metabolism, clotting factors, or metabolic regulatory hormones. This dose-sparing capability directly reduces the per-patient cost of mRNA drug substance — a dominant cost driver in mRNA therapeutic manufacturing — and is particularly impactful for rare disease applications where the addressable patient population cannot absorb high per-dose costs.

SAR Reference for 3D Ionizable Lipid Design and Optimization

BCP-NC2-C12 serves as the SAR-defined lead compound within the systematically constructed 24-member BCP lipid library (spanning linker types NC2-NC4/OC2-OC4 and tail lengths C9-C12) [1]. Its well-characterized performance parameters — including linker chemistry-dependent tissue tropism (amide linkers direct to liver, ester linkers to spleen) and tail length-activity relationships — make it an essential reference standard for laboratories designing and benchmarking next-generation 3D ionizable lipids or investigating bioisosteric core replacement strategies in SAR campaigns [1].

LNP Formulation Development and In Vivo Positive Control

BCP-NC2-C12's demonstrated compatibility with multiple phospholipid types (DOPC, POPC, POPE) and molar ratio compositions [1] makes it a versatile positive control for LNP formulation development workflows. In head-to-head comparator studies, BCP-NC2-C12 consistently and significantly outperforms both the clinical benchmark MC3 and 2D isosteric analogs across all measured endpoints [1], providing a robust, data-rich performance ceiling against which novel ionizable lipid candidates can be quantitatively evaluated. This makes it an indispensable reference tool for any laboratory engaged in comparative assessment of ionizable lipid delivery platforms.

Application

Selection Property

Validation Focus

Hepatocyte gene knockout studies

BCP-core LNP delivery and editing efficiency

Target gene disruption and protein reduction endpoints

Hepatic mRNA delivery research

Liver transfection efficiency

Reporter expression and protein secretion endpoints

Ionizable lipid SAR studies

3D core structure-activity profile

Linker/tail-dependent tropism and potency relationships

LNP formulation benchmarking

Comparator assay-response context

Delivery and editing performance relative to benchmark lipid controls

• [1] Wu S, Yang Y, Lian X, et al. Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. J Am Chem Soc. 2024;146(50):34733-34742. doi:10.1021/jacs.4c13154 View Source